(6-Ethyl-2-methyl-thieno[2,3-d]pyrimidin-4-ylamino)-acetic acid

• IUPAC Name: 2-[(6-ethyl-2-methylthieno[2,3-d]pyrimidin-4-yl)amino]acetic acid
• InChI: InChI=1S/C11H13N3O2S/c1-3-7-4-8-10(12-5-9(15)16)13-6(2)14-11(8)17-7/h4H,3,5H2,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key: NQLXOOBNVHAQCM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2S1)C)NCC(=O)O
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

Thienopyrimidine derivatives, such as “(6-Ethyl-2-methyl-thieno[2,3-d]pyrimidin-4-ylamino)-acetic acid”, hold a unique place in medicinal chemistry. They are structural analogs of purines and have various biological activities. They are widely represented in medicinal chemistry and are important in drug development.

Synthesis Analysis

The synthesis of thienopyrimidine derivatives involves various methods. For instance, the reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

Thienopyrimidine derivatives are structural analogs of purines. The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine. This similarity makes them an attractive structural feature in the production of pharmaceutical drugs.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thienopyrimidine derivatives include condensation, cyclization, elimination, methylation, and more. These reactions lead to the formation of the desired thienopyrimidine structure.

Mechanism of Action

Thienopyrimidine derivatives have various biological activities. They can inhibit various enzymes and pathways, making them effective in treating diseases. For instance, they can inhibit protein kinases (PKs), which are critical to the progression of cancer.

Safety and Hazards

The safety and hazards of thienopyrimidine derivatives can vary depending on the specific compound and its intended use. It’s important to conduct thorough safety assessments and toxicity studies before using these compounds in medical applications.

Future Directions

Thienopyrimidine derivatives have shown promise in various areas of medicinal chemistry, particularly as anticancer agents. Future research will likely continue to explore the therapeutic potential of these compounds, with a focus on improving their selectivity, efficiency, and safety.